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Compound of Interest

Compound Name: 6-FAM SE

Cat. No.: B1672044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 6-Carboxyfluorescein,

succinimidyl ester (6-FAM SE) powder, a widely used fluorescent labeling reagent. Adherence

to these guidelines is crucial for ensuring personnel safety and maintaining the integrity of the

product for reliable experimental outcomes.

Hazard Identification and Toxicology
6-FAM SE is an amine-reactive fluorescent dye. While extensive quantitative toxicity data such

as LD50 or LC50 values are not readily available in the public domain, the primary hazards are

associated with its reactive nature and potential for irritation.

GHS Hazard Classification:

Skin Irritation: Category 2[1]

Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity (Single Exposure): Category 3A (May cause respiratory

irritation)[1]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[1][2] Inhalation of dust should be avoided.[3]
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Skin Contact: May cause skin irritation.[1] Prolonged or repeated exposure may lead to

sensitization.[1][3]

Eye Contact: Causes serious eye irritation.[1] Direct contact can result in redness, pain, and

blurred vision.

Ingestion: While not considered highly toxic upon ingestion in small quantities, it may be

harmful.[2] It is advisable to seek medical attention if ingested.[2][3]

Chronic Exposure: Prolonged or repeated exposure may cause sensitization.[1][3]

Toxicological Data Values

Acute Toxicity (Oral, Dermal, Inhalation)
No specific data (e.g., LD50, LC50) available.[4]

[5][6]

Carcinogenicity
Not listed as a carcinogen by IARC, NTP, or

OSHA.[5]

Mutagenicity No data available.[4][6]

Reproductive Toxicity No data available.[4][6]

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, appropriate personal protective equipment and engineering controls are

mandatory when handling 6-FAM SE powder.
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Control Specification

Engineering Controls

Use in a well-ventilated area. A local exhaust

ventilation system or a chemical fume hood is

recommended to prevent the dispersion of dust.

[1][5][7]

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[8]

Skin Protection
Wear appropriate protective gloves (e.g., nitrile)

and a lab coat.[8]

Respiratory Protection

If dust is generated and engineering controls are

insufficient, use a NIOSH-approved particulate

respirator.[7]

Handling and Storage
Proper handling and storage are critical to prevent degradation of the dye and ensure user

safety. 6-FAM SE is sensitive to moisture, light, and temperature.
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Parameter Recommendation Rationale

Temperature Store at -20°C.[2][3][5][7][9]

Minimizes degradation and

hydrolysis of the succinimidyl

ester.

Moisture

Store in a desiccated

environment.[3][7] Keep the

container tightly closed.[5][7]

The succinimidyl ester is highly

susceptible to hydrolysis,

which renders the dye non-

reactive.

Light Protect from light.[2][3][4][5][7]

Fluorescent dyes can undergo

photobleaching upon exposure

to light.

Inert Gas

For long-term storage, purging

the vial with an inert gas like

argon or nitrogen can extend

shelf life.[9]

Displaces moisture and

oxygen, further preventing

degradation.

First Aid Measures
In the event of exposure, follow these first aid procedures promptly.
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[2][3][5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[2][3]

[4] Remove contaminated clothing. If irritation

persists, seek medical attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][3][4] Remove

contact lenses if present and easy to do.[5]

Seek medical attention.[2][3]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[2][3][5] Seek immediate medical advice.

[2][3]

Accidental Release and Disposal
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 2.

Avoid generating dust.[3]

Carefully sweep up the spilled powder using dry methods and place it into a sealed container

for disposal.[3]

Clean the spill area with a damp cloth.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.[3]

Experimental Protocols
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Protocol 1: Reconstitution of 6-FAM SE Powder
Objective: To prepare a stock solution of 6-FAM SE for use in labeling reactions.

Materials:

Vial of 6-FAM SE powder

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)[2][5]

Vortex mixer

Microcentrifuge

Pipettes and sterile, light-protected microcentrifuge tubes

Procedure:

Before opening, allow the vial of 6-FAM SE powder to warm to room temperature to prevent

condensation of moisture, which can hydrolyze the reactive ester.[10]

Briefly centrifuge the vial to collect all the powder at the bottom.

Add the required volume of anhydrous DMSO or DMF to the vial to achieve the desired stock

concentration (typically 1-10 mg/mL).

Vortex the vial until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in light-protected microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C, protected from light and moisture.

Visualizations
Logical Workflow for Safe Handling of 6-FAM SE Powder
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Caption: A logical workflow diagram illustrating the key steps for the safe handling of 6-FAM SE
powder.

Signaling Pathway of 6-FAM SE Instability
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Caption: Diagram showing the main environmental factors leading to the degradation of 6-FAM
SE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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